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Compound of Interest

Compound Name: BRD4884

Cat. No.: B606349

Application Notes and Protocols for BRD4884

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidance on the proper dissolution, storage, and handling
of BRD4884, a potent and selective inhibitor of Histone Deacetylase 1 (HDAC1) and HDAC2,
for use in experimental settings.

Introduction to BRD4884

BRD4884 is a small molecule inhibitor that selectively targets class | histone deacetylases,
particularly HDAC1 and HDAC2, with significantly less activity against HDACS3.[1][2][3] It is a
valuable research tool for studying the roles of HDAC1/2 in epigenetic regulation, gene
expression, and their implications in various disease models, especially neurological disorders.
[2][4] BRD4884 is brain-penetrant, making it suitable for both in vitro and in vivo studies
investigating cognitive function and neurodegeneration.[3][4][5] Its mechanism of action
involves preventing the removal of acetyl groups from histones, which leads to a more open
chromatin structure and activation of gene transcription.[6]

Table 1: Chemical and Physical Properties of BRD4884
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Property Value Reference
CAS Number 1404559-91-6 [1]12]15]
Molecular Formula C18H19FN202 [1][5]
Molecular Weight 314.35 g/mol [11[2]

Purity >98% [5]
Appearance Crystalline solid [5]

Solubility and Preparation of Stock Solutions

Proper dissolution is critical for ensuring the accuracy and reproducibility of experimental
results. BRD4884 is soluble in several organic solvents but has limited solubility in aqueous
solutions.

Table 2: Solubility Data for BRD4884

Solvent Concentration Reference
DMSO ~30 mg/mL [5]
DMF ~30 mg/mL [5]
Ethanol ~2 mg/mL [5]
DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL [5]

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a high-concentration stock solution in DMSO, which
is the most common solvent for BRD4884.

Materials:
 BRD4884 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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o Sterile, amber, or foil-wrapped polypropylene vials
» Calibrated analytical balance and weighing paper
» Vortex mixer and/or sonicator

Procedure:

» Pre-weighing Preparation: Allow the vial of BRD4884 powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: On a calibrated analytical balance, carefully weigh the desired amount of
BRD4884 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.14
mg of BRD4884 (Molecular Weight = 314.35 g/mol ).

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Mass =0.001 L x 0.010 mol/L x 314.35 g/mol x 1000 = 3.1435 mg

 Dissolution: Add the weighed BRD4884 powder to a sterile vial. Add the calculated volume of
DMSO. For the example above, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
dissolution is slow, gentle warming (to 37°C) or brief sonication can be applied to facilitate
dissolution.[2] Visually inspect the solution against a light source to ensure no particulates
are visible.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide
the stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile polypropylene
vials.[1]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store immediately as recommended in Section 3.

Storage and Stability

Correct storage is essential to maintain the potency and integrity of BRD4884 over time.
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Table 3: Storage and Stability Recommendations

Storage . Recommendati
Form Duration Reference
Temperature ons
Keep in a dry
Lyophilized (desiccated),
-20°C Up to 3 years [11[2][5]
Powder dark

environment.

Stock Solution For short-term
) -20°C Up to 1 month [1][6]
(in DMSO) storage.

Recommended
Stock Solution for long-term
) -80°C Up to 1 year [2]
(in DMSO) storage to

ensure stability.

Key Handling Guidelines:

o Avoid Freeze-Thaw Cycles: Aliquoting stock solutions is highly recommended to prevent
degradation.[1]

» Protect from Light: Store both powder and solutions in the dark or in amber vials to prevent
photodegradation.[6]

» Working Solutions: Prepare fresh working solutions for experiments by diluting the stock
solution in the appropriate cell culture medium or buffer immediately before use. Note that
BRD4884 has limited solubility in aqueous media.

Mechanism of Action and Experimental Workflow

Mechanism of Action: HDAC Inhibition

BRD4884 functions by inhibiting HDAC1 and HDAC2. In a normal state, HDACs remove acetyl
groups from lysine residues on histone tails, causing the chromatin to condense. This "closed"
chromatin structure restricts the access of transcription factors to DNA, leading to gene

silencing. By inhibiting HDACs, BRD4884 allows histone acetyltransferases (HATs) to maintain
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an acetylated state (hyperacetylation). This results in a relaxed, "open" chromatin structure,
facilitating gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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